Cas no 941958-19-6 (N'-(4-carbamoylphenyl)-N-4-methoxy-3-(2-oxopyrrolidin-1-yl)phenylethanediamide)

• Product Name: N'-(4-carbamoylphenyl)-N-4-methoxy-3-(2-oxopyrrolidin-1-yl)phenylethanediamide
• CAS No: 941958-19-6
• MF: C₂₀H₂₀N₄O₅
• MW: 396.396604537964
• CID: 5501245
• PubChem ID: 16955847
• Update Time: 2025-05-20

N'-(4-carbamoylphenyl)-N-4-methoxy-3-(2-oxopyrrolidin-1-yl)phenylethanediamide Chemical and Physical Properties

Names and Identifiers

• VU0498702-1
• N-(4-carbamoylphenyl)-N'-[4-methoxy-3-(2-oxopyrrolidin-1-yl)phenyl]oxamide
• N1-(4-carbamoylphenyl)-N2-(4-methoxy-3-(2-oxopyrrolidin-1-yl)phenyl)oxalamide
• 941958-19-6
• AKOS024466531
• F2783-1231
• N'-(4-carbamoylphenyl)-N-[4-methoxy-3-(2-oxopyrrolidin-1-yl)phenyl]ethanediamide
• N'-(4-carbamoylphenyl)-N-4-methoxy-3-(2-oxopyrrolidin-1-yl)phenylethanediamide

• Inchi： 1S/C20H20N4O5/c1-29-16-9-8-14(11-15(16)24-10-2-3-17(24)25)23-20(28)19(27)22-13-6-4-12(5-7-13)18(21)26/h4-9,11H,2-3,10H2,1H3,(H2,21,26)(H,22,27)(H,23,28)
• InChI Key： KNVMNFOVLZCSMC-UHFFFAOYSA-N
• SMILES： O=C1CCCN1C1C=C(C=CC=1OC)NC(C(NC1C=CC(C(N)=O)=CC=1)=O)=O

Computed Properties

• Exact Mass: 396.14336975g/mol
• Monoisotopic Mass: 396.14336975g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 647
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 131Ų

Additional information on N'-(4-carbamoylphenyl)-N-4-methoxy-3-(2-oxopyrrolidin-1-yl)phenylethanediamide

Research Briefing on N'-(4-carbamoylphenyl)-N-4-methoxy-3-(2-oxopyrrolidin-1-yl)phenylethanediamide (CAS: 941958-19-6)

In recent years, the compound N'-(4-carbamoylphenyl)-N-4-methoxy-3-(2-oxopyrrolidin-1-yl)phenylethanediamide (CAS: 941958-19-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been investigated for its potential therapeutic applications, particularly in the context of targeted drug development and disease modulation. The following briefing provides an overview of the latest research findings related to this compound, focusing on its synthesis, mechanism of action, and potential clinical applications.

The synthesis of N'-(4-carbamoylphenyl)-N-4-methoxy-3-(2-oxopyrrolidin-1-yl)phenylethanediamide involves a multi-step process that ensures high yield and purity. Recent studies have optimized the synthetic pathway to improve scalability and reduce production costs, making it a viable candidate for large-scale pharmaceutical applications. The compound's structure, which includes a carbamoylphenyl group and a methoxy-substituted phenyl ring linked by an ethanediamide bridge, is believed to contribute to its biological activity and binding affinity to specific molecular targets.

Mechanistic studies have revealed that N'-(4-carbamoylphenyl)-N-4-methoxy-3-(2-oxopyrrolidin-1-yl)phenylethanediamide exhibits potent inhibitory effects on certain enzymatic pathways implicated in inflammatory and proliferative diseases. For instance, it has been shown to modulate the activity of kinases and proteases, which play critical roles in cell signaling and disease progression. These findings suggest that the compound could serve as a promising lead molecule for the development of novel therapeutics targeting conditions such as cancer, autoimmune disorders, and neurodegenerative diseases.

In preclinical models, N'-(4-carbamoylphenyl)-N-4-methoxy-3-(2-oxopyrrolidin-1-yl)phenylethanediamide demonstrated favorable pharmacokinetic properties, including good oral bioavailability and a reasonable half-life. Additionally, its safety profile was found to be acceptable, with minimal off-target effects observed in toxicity studies. These attributes further underscore its potential as a drug candidate, paving the way for future clinical trials.

Despite these promising results, challenges remain in the development of N'-(4-carbamoylphenyl)-N-4-methoxy-3-(2-oxopyrrolidin-1-yl)phenylethanediamide as a therapeutic agent. Issues such as formulation stability, drug delivery optimization, and potential drug-drug interactions need to be addressed in subsequent research. Nevertheless, the compound's unique chemical properties and biological activity make it a valuable subject of ongoing investigation in the chemical biology and pharmaceutical fields.

In conclusion, N'-(4-carbamoylphenyl)-N-4-methoxy-3-(2-oxopyrrolidin-1-yl)phenylethanediamide (CAS: 941958-19-6) represents a promising avenue for drug discovery and development. Its synthesis, mechanism of action, and preclinical performance highlight its potential as a therapeutic agent for a range of diseases. Continued research efforts will be essential to fully elucidate its clinical applicability and to overcome existing challenges in its development.